3-nitropyren-1-ol
3-nitropyren-1-ol
Mutagenic agent. Specific CYP3A4 metabolite of 1-nitropyrene. Putative genotoxic agent.
Brand Name:
Vulcanchem
CAS No.:
86674-49-9
VCID:
VC21114271
InChI:
InChI=1S/C16H9NO3/c18-14-8-13(17(19)20)11-6-4-9-2-1-3-10-5-7-12(14)16(11)15(9)10/h1-8,18H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O
Molecular Formula:
C16H9NO3
Molecular Weight:
263.25 g/mol
3-nitropyren-1-ol
CAS No.: 86674-49-9
Cat. No.: VC21114271
Molecular Formula: C16H9NO3
Molecular Weight: 263.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mutagenic agent. Specific CYP3A4 metabolite of 1-nitropyrene. Putative genotoxic agent. |
|---|---|
| CAS No. | 86674-49-9 |
| Molecular Formula | C16H9NO3 |
| Molecular Weight | 263.25 g/mol |
| IUPAC Name | 3-nitropyren-1-ol |
| Standard InChI | InChI=1S/C16H9NO3/c18-14-8-13(17(19)20)11-6-4-9-2-1-3-10-5-7-12(14)16(11)15(9)10/h1-8,18H |
| Standard InChI Key | BOQCPFGCIYLAGN-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O |
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